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2-(Chloromethyl)-5,10-dihydroxy-7-methyl-1,6-dihydropyrimido[4,5-g]quinazoline-4,9-dione 2-(Chloromethyl)-5,10-dihydroxy-7-methyl-1,6-dihydropyrimido[4,5-g]quinazoline-4,9-dione
Brand Name: Vulcanchem
CAS No.: 143430-48-2
VCID: VC21158780
InChI: InChI=1S/C12H9ClN4O4/c1-3-14-7-5(11(20)15-3)10(19)8-6(9(7)18)12(21)17-4(2-13)16-8/h18-19H,2H2,1H3,(H,14,15,20)(H,16,17,21)
SMILES: CC1=NC2=C(C(=C3C(=C2O)C(=O)NC(=N3)CCl)O)C(=O)N1
Molecular Formula: C12H9ClN4O4
Molecular Weight: 308.68 g/mol

2-(Chloromethyl)-5,10-dihydroxy-7-methyl-1,6-dihydropyrimido[4,5-g]quinazoline-4,9-dione

CAS No.: 143430-48-2

Cat. No.: VC21158780

Molecular Formula: C12H9ClN4O4

Molecular Weight: 308.68 g/mol

* For research use only. Not for human or veterinary use.

2-(Chloromethyl)-5,10-dihydroxy-7-methyl-1,6-dihydropyrimido[4,5-g]quinazoline-4,9-dione - 143430-48-2

Specification

CAS No. 143430-48-2
Molecular Formula C12H9ClN4O4
Molecular Weight 308.68 g/mol
IUPAC Name 2-(chloromethyl)-5,10-dihydroxy-7-methyl-3,8-dihydropyrimido[4,5-g]quinazoline-4,9-dione
Standard InChI InChI=1S/C12H9ClN4O4/c1-3-14-7-5(11(20)15-3)10(19)8-6(9(7)18)12(21)17-4(2-13)16-8/h18-19H,2H2,1H3,(H,14,15,20)(H,16,17,21)
Standard InChI Key LSEJNEMCPRPDFA-UHFFFAOYSA-N
Isomeric SMILES CC1=NC(=O)C2=C(N1)C(=C3C(=C2O)NC(=NC3=O)CCl)O
SMILES CC1=NC2=C(C(=C3C(=C2O)C(=O)NC(=N3)CCl)O)C(=O)N1
Canonical SMILES CC1=NC(=O)C2=C(N1)C(=C3C(=C2O)NC(=NC3=O)CCl)O

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